Cas no 36025-15-7 (1-Propanone, 2-bromo-1-(4-methoxyphenyl)-2-methyl-)

• Product Name: 1-Propanone, 2-bromo-1-(4-methoxyphenyl)-2-methyl-
• CAS No: 36025-15-7
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 1473003
• PubChem ID: 13213755
• Update Time: 2025-04-20

1-Propanone, 2-bromo-1-(4-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-bromo-1-(4-methoxyphenyl)-2-methyl-
• 2-bromo-1-(4-methoxyphenyl)-2-methylpropan-1-one
• SCHEMBL10458127
• DTXSID40528556
• 36025-15-7
• 2-bromo-1-(4-methoxyphenyl)-2-methyl-1-propanone

• Inchi： 1S/C11H13BrO2/c1-11(2,12)10(13)8-4-6-9(14-3)7-5-8/h4-7H,1-3H3
• InChI Key： IBDOQAFTWXCBGM-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 256.00989
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3